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Compound of Interest

ethyl 5-ethoxy-1H-indole-2-
Compound Name:
carboxylate

Cat. No.: B090877

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 5-ethoxy-1H-indole-2-carboxylate is a heterocyclic organic compound belonging to the
indole family. The indole scaffold is a prominent feature in numerous biologically active natural
products and synthetic pharmaceuticals, exhibiting a wide range of therapeutic activities. This
document provides a comprehensive overview of the molecular structure, synthesis, and
physicochemical properties of ethyl 5-ethoxy-1H-indole-2-carboxylate, intended to serve as
a valuable resource for researchers in medicinal chemistry and drug discovery.

Molecular Structure and Properties

Ethyl 5-ethoxy-1H-indole-2-carboxylate possesses a core indole ring system substituted at
the 2-position with an ethyl carboxylate group and at the 5-position with an ethoxy group.

hvsicochemical

Property Value Source
CAS Number 16382-17-5

Molecular Formula C13H1s5NOs

Molecular Weight 233.26 g/mol
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Structural Diagram

Condensation with Diethyl Oxalate Reductive Cyclization
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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